Cas no 52704-70-8 (2,2',3,3',5,6-Hexachlorobiphenyl)

• Product Name: 2,2',3,3',5,6-Hexachlorobiphenyl
• CAS No: 52704-70-8
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 372446
• PubChem ID: 40496
• Update Time: 2025-10-21

2,2',3,3',5,6-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',5,6-hexachloro-
• 1,2,4,5-tetrachloro-3-(2,3-dichlorophenyl)benzene
• 2,2',3,3',5,6-Hexachlorobiphenyl Solution
• 2,2',3,4,5,5'-HEXACHLOROBIPHENYL
• 2,2',3,3',5,6-Hexachlorobiphenyl
• V584EA6T0Z
• PCB-134
• DTXSID1074173
• 1,1'-Biphenyl, 2,2',3,3',5,6-hexachloro-
• Pcb 134
• SCHEMBL4453481
• 2,2',3,3',5,6-Hexachloro-1,1'-biphenyl
• DTXCID6041262
• 52704-70-8
• RVWLHPJFOKUPNM-UHFFFAOYSA-N
• Dimethyl[(trimethylsilyl)methyl]silyl 2-methylcyclohexyl ether
• NS00076989
• 1,1'-Biphenyl, 2,2',3,3',5,6-hexachloro
• Q27291551
• UNII-V584EA6T0Z

• Inchi： 1S/C12H4Cl6/c13-6-3-1-2-5(10(6)16)9-11(17)7(14)4-8(15)12(9)18/h1-4H
• InChI Key： RVWLHPJFOKUPNM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1C1C=CC=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 100°C
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 186.7 °C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,3',5,6-Hexachlorobiphenyl

Hexachlorobiphenyl: A Comprehensive Overview

Hexachlorobiphenyl, also known as 2,2',3,3',5,6-Hexachlorobiphenyl and identified by the CAS number 52704-70-8, is a highly chlorinated biphenyl compound. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential health risks. Hexachlorobiphenyl is a specific isomer within the PCB family, characterized by its unique substitution pattern of chlorine atoms on the biphenyl ring system.

The structure of Hexachlorobiphenyl consists of two phenyl rings connected by a single bond, with six chlorine atoms substituted at specific positions. The substitution pattern—specifically at positions 2, 2', 3, 3', 5, and 6—gives this compound its name and distinguishes it from other PCB congeners. This particular arrangement influences its physical and chemical properties, as well as its behavior in environmental and biological systems.

Historically, PCBs like Hexachlorobiphenyl were widely used in various industrial applications due to their stability and insulating properties. They were commonly employed in electrical equipment, such as transformers and capacitors, as well as in paints and adhesives. However, concerns over their persistence in the environment and potential toxicity led to restrictions on their production and use in many countries beginning in the late 20th century.

Recent research has shed new light on the environmental fate and health effects of Hexachlorobiphenyl. Studies have demonstrated that this compound exhibits long-range transport potential, meaning it can be carried over great distances from its source of release. This has led to its detection in remote regions such as the Arctic, where it accumulates in the food chain and poses risks to both wildlife and human populations.

In terms of toxicity, Hexachlorobiphenyl has been shown to exhibit endocrine-disrupting properties, which can interfere with hormone systems and potentially lead to reproductive and developmental issues. Additionally, exposure to this compound has been linked to immunotoxicity and neurotoxicity in experimental models. These findings underscore the importance of continued research into the mechanisms of action and mitigation strategies for this compound.

The environmental behavior of Hexachlorobiphenyl is also a topic of ongoing investigation. Research has focused on understanding its degradation pathways under various environmental conditions, including photodegradation and microbial activity. Advances in bioremediation techniques have shown promise in reducing the concentration of this compound in contaminated sites.

In conclusion, while Hexachlorobiphenyl (CAS No. 52704-70-8) is no longer produced or used in many parts of the world due to regulatory restrictions, its persistence in the environment continues to pose challenges. Ongoing research aims to better understand its impacts on ecosystems and human health while developing innovative solutions for its remediation. As our understanding of this compound evolves, it remains a critical area of study for environmental scientists and public health professionals alike.